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Compound of Interest

Compound Name: 2,5-Di-tert-butylphenol

Cat. No.: B187667 Get Quote

An In-depth Technical Guide to the GHS Classification of 2,5-Di-tert-butylphenol

This guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) for 2,5-Di-tert-butylphenol (CAS No: 5875-

45-6). It is intended for researchers, scientists, and professionals in drug development who

handle this chemical, to ensure its safe use and compliance with regulatory standards.

GHS Hazard Classification
2,5-Di-tert-butylphenol is classified with multiple health and environmental hazards under

GHS. The signal word associated with this chemical is "Warning".[1][2]

The following table summarizes the GHS classification, corresponding hazard statements, and

the required pictogram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b187667?utm_src=pdf-interest
https://www.benchchem.com/product/b187667?utm_src=pdf-body
https://www.benchchem.com/product/b187667?utm_src=pdf-body
https://www.benchchem.com/product/b187667?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-5-DI-TERT-BUTYLPHENOL.pdf
https://www.guidechem.com/msds/5875-45-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category
Hazard
Statement
Code

Hazard
Statement

GHS
Pictogram

Skin Irritation Category 2 H315
Causes skin

irritation.[1][2]

Eye Irritation Category 2 H319

Causes serious

eye irritation.[1]

[2]

Exclamation

Mark

Specific Target

Organ Toxicity –

Single Exposure

Category 3 H335

May cause

respiratory

irritation.[1][2]

(GHS07)

Hazardous to the

Aquatic

Environment,

Long-Term

Chronic 4 H413

May cause long

lasting harmful

effects to aquatic

life.[1][2]

None

Physicochemical Data
Precise experimental toxicological data for 2,5-Di-tert-butylphenol is not widely available in

public literature. The table below includes key physical and chemical properties.

Property Value Source

Molecular Formula C₁₄H₂₂O [1][2]

Molecular Weight 206.32 g/mol [1]

CAS Number 5875-45-6 [1][2]

EC Number 227-543-8 [1]

Flash Point 130.6°C [1]

Hazard Identification and Classification Workflow
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The GHS classification process follows a logical workflow, starting from the identification of the

substance to the final assignment of hazard and precautionary statements. This process

ensures that all potential hazards are evaluated systematically.

Identification

Hazard Evaluation

Health Hazard Classification Environmental Hazard Classification

GHS Label Elements

Substance: 2,5-Di-tert-butylphenol
CAS: 5875-45-6

Health Hazards Environmental Hazards

Skin Irritation
(Category 2)

Eye Irritation
(Category 2)

STOT Single Exposure
(Category 3, Respiratory)

Chronic Aquatic Hazard
(Category 4)

Pictogram: Exclamation Mark
(GHS07)

Signal Word: Warning

Hazard Statements:
H315, H319, H335, H413

Precautionary Statements

Click to download full resolution via product page
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GHS classification workflow for 2,5-Di-tert-butylphenol.

Experimental Protocols for GHS Classification
While the specific studies for 2,5-Di-tert-butylphenol are not publicly available, GHS

classifications are determined using standardized methodologies, primarily the OECD

Guidelines for the Testing of Chemicals.

Skin Irritation (H315, Category 2): This classification is typically based on results from tests

like the OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) or the in vitro OECD

Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[3]

[4][5] A Category 2 classification indicates that the substance produces reversible

inflammatory changes in the skin.[3][4] For in vitro tests, a reduction in cell viability below a

certain threshold (e.g., ≤ 50%) after exposure leads to this classification.[3][5]

Serious Eye Irritation (H319, Category 2): This determination generally follows OECD Test

Guideline 405 (Acute Eye Irritation/Corrosion).[6][7] This in vivo test involves applying the

substance to an animal's eye (typically a rabbit) and scoring lesions on the cornea, iris, and

conjunctiva over time.[6][7] A Category 2 classification is assigned if the substance produces

significant, but fully reversible, eye changes within 21 days of observation.[7] Validated in

vitro methods, such as OECD TG 496 using reconstructed human cornea-like epithelium, are

now also used to reduce animal testing.[8]

Specific Target Organ Toxicity – Single Exposure (H335, Category 3): This classification for

respiratory irritation is based on evidence from human experience or animal studies

indicating transient irritant effects (e.g., redness, coughing, breathing difficulty) in the

respiratory tract. Relevant data may be obtained from acute inhalation toxicity studies such

as OECD Test Guideline 403.

Hazardous to the Aquatic Environment (H413, Chronic Category 4): This classification is for

substances that may cause long-lasting harmful effects to aquatic life. It is applied when

there is some evidence of long-term hazard but the data is insufficient to classify into Chronic

Categories 1, 2, or 3. This can be due to factors like the substance's persistence, potential

for bioaccumulation, or other evidence of long-term aquatic toxicity, even if standard chronic

toxicity test data is incomplete. The OECD provides extensive guidance on testing difficult

substances in aquatic environments.[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b187667?utm_src=pdf-body
https://www.benchchem.com/product/b187667?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://delltech.com/managing-ocular-irritation/
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.kreatis.eu/CDN/posters/oecd-gl23-guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precautionary Statements
To ensure safe handling, the following precautionary statements are mandated.

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][2]

P264: Wash skin thoroughly after handling.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1][2]

P273: Avoid release to the environment.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

Response:

P302+P352: IF ON SKIN: Wash with plenty of water.[1][2]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

P312: Call a POISON CENTER/doctor if you feel unwell.[2]

P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

P337+P313: If eye irritation persists: Get medical advice/attention.[2]

P362+P364: Take off contaminated clothing and wash it before reuse.[1][2]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1][2]

P405: Store locked up.[1][2]
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Disposal:

P501: Dispose of contents/container to an approved waste disposal facility in accordance

with applicable regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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